Cas no 2200844-17-1 (N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2200844-17-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6000528
• PubChem ID: 126856472
• Update Time: 2025-05-23

N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-3-carboxamide
• F6438-6865
• 2200844-17-1
• AKOS032844174

• Inchi： 1S/C9H12N2O3/c1-5-4-7(11-14-5)9(13)10-6-2-3-8(6)12/h4,6,8,12H,2-3H2,1H3,(H,10,13)
• InChI Key： URBCXGHAUJDMDR-UHFFFAOYSA-N
• SMILES： OC1CCC1NC(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-hydroxycyclobutyl)-5-methyl-1,2-oxazole-3-carboxamide

N-(2-Hydroxycyclobutyl)-5-Methyl-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

N-(2-Hydroxycyclobutyl)-5-Methyl-1,2-Oxazole-3-Carboxamide, with the CAS registry number 2200844-17-1, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule is characterized by its unique structure, which combines a hydroxycyclobutyl group with a 5-methyl-substituted oxazole ring. The oxazole moiety, a five-membered heterocycle containing one oxygen and one nitrogen atom, is known for its versatility in chemical reactivity and biological activity. Recent studies have highlighted the potential of this compound in various applications, including drug discovery and advanced materials synthesis.

The synthesis of N-(2-Hydroxycyclobutyl)-5-Methyl-1,2-Oxazole-3-Carboxamide involves a series of carefully designed reactions that leverage the reactivity of oxazole derivatives. Researchers have explored the use of this compound as a building block for constructing more complex molecular architectures. For instance, its ability to undergo nucleophilic substitution and condensation reactions makes it a valuable intermediate in organic synthesis. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, enabling the production of high-purity samples suitable for downstream applications.

In terms of biological activity, N-(2-Hydroxycyclobutyl)-5-Methyl-1,2-Oxazole-3-Carboxamide has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. The hydroxycyclobutyl group contributes to the compound's hydrophilicity, which may enhance its bioavailability. Moreover, the methyl substitution on the oxazole ring introduces steric effects that can influence binding affinity to target proteins. Studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated that this compound exhibits moderate activity against several therapeutic targets, warranting further investigation in preclinical models.

Beyond its biological applications, this compound has also garnered attention in materials science due to its structural rigidity and potential for self-assembling properties. The oxazole ring's aromaticity and conjugation capabilities make it an attractive component for designing supramolecular materials. Recent research has explored its use in constructing stimuli-responsive polymers and nanomaterials, which could find applications in sensors and drug delivery systems. These findings underscore the interdisciplinary relevance of N-(2-Hydroxycyclobutyl)-5-Methyl-1,2-Oxazole-3-Carboxamide across multiple scientific domains.

The environmental impact and sustainability aspects of this compound are also under scrutiny. As industries increasingly prioritize green chemistry principles, researchers are investigating more eco-friendly synthesis routes for N-(2-Hydroxycyclobutyl)-5-Methyl-1,2-Oxazole-3-Carboxamide. This includes exploring biocatalytic methods and reducing waste generation during production. Such efforts align with global initiatives to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, N-(2-Hydroxycyclobutyl)-5-Methyl-1,2-Oxazole-3-Carboxamide (CAS No: 2200844-17-1) stands as a multifaceted compound with diverse potential applications. Its unique structure lends itself to innovative uses in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.